Cas no 1196153-54-4 (5-ethynyl-2-(trifluoromethyl)pyrimidine)

5-Ethynyl-2-(trifluoromethyl)pyrimidine is a versatile pyrimidine derivative featuring an ethynyl group at the 5-position and a trifluoromethyl substituent at the 2-position. This compound is particularly valuable in medicinal chemistry and materials science due to its reactive ethynyl moiety, which facilitates click chemistry applications such as Huisgen cycloadditions. The electron-withdrawing trifluoromethyl group enhances its utility in the synthesis of fluorinated heterocycles, contributing to improved metabolic stability and lipophilicity in drug design. Its well-defined structure and high purity make it suitable for cross-coupling reactions and as a building block for advanced pharmaceutical intermediates. The compound is typically handled under inert conditions to preserve its reactivity.

5-ethynyl-2-(trifluoromethyl)pyrimidine structure

1196153-54-4 structure

Product Name:5-ethynyl-2-(trifluoromethyl)pyrimidine

CAS No:1196153-54-4

MF:C₇H₃F₃N₂

MW:172.107331514359

MDL:MFCD13189790

CID:2616575

PubChem ID:72212453

Update Time:2025-05-28

5-ethynyl-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-ethynyl-2-(trifluoromethyl)pyrimidine
- AB69122
- NJWZDSMEXLPWFU-UHFFFAOYSA-N
- SCHEMBL23235279
- 107-820-9
- WXB15354
- EN300-255552
- 1196153-54-4
- CS-0100905
- MDL： MFCD13189790
- Inchi： 1S/C7H3F3N2/c1-2-5-3-11-6(12-4-5)7(8,9)10/h1,3-4H
- InChI Key： NJWZDSMEXLPWFU-UHFFFAOYSA-N
- SMILES： FC(C1N=CC(C#C)=CN=1)(F)F

Computed Properties

Exact Mass: 172.02483259Da
Monoisotopic Mass: 172.02483259Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 25.8Å²

5-ethynyl-2-(trifluoromethyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM337059-1g	5-Ethynyl-2-(trifluoromethyl)pyrimidine	1196153-54-4	95%+	1g	$1976	2021-08-18
Chemenu	CM337059-1g	5-Ethynyl-2-(trifluoromethyl)pyrimidine	1196153-54-4	95%+	1g	$1303	2023-02-03
TRC	B125373-1mg	5-Ethynyl-2-(trifluoromethyl)pyrimidine	1196153-54-4		1mg	$ 50.00	2022-06-07
TRC	B125373-2mg	5-Ethynyl-2-(trifluoromethyl)pyrimidine	1196153-54-4		2mg	$ 70.00	2022-06-07
TRC	B125373-10mg	5-Ethynyl-2-(trifluoromethyl)pyrimidine	1196153-54-4		10mg	$ 295.00	2022-06-07
Enamine	EN300-255552-0.05g	5-ethynyl-2-(trifluoromethyl)pyrimidine	1196153-54-4	95%	0.05g	$600.0	2024-06-19
Enamine	EN300-255552-0.1g	5-ethynyl-2-(trifluoromethyl)pyrimidine	1196153-54-4	95%	0.1g	$783.0	2024-06-19
Enamine	EN300-255552-0.25g	5-ethynyl-2-(trifluoromethyl)pyrimidine	1196153-54-4	95%	0.25g	$1118.0	2024-06-19
Enamine	EN300-255552-0.5g	5-ethynyl-2-(trifluoromethyl)pyrimidine	1196153-54-4	95%	0.5g	$1760.0	2024-06-19
Enamine	EN300-255552-1.0g	5-ethynyl-2-(trifluoromethyl)pyrimidine	1196153-54-4	95%	1.0g	$2257.0	2024-06-19